2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• IUPAC Name: 2-(prop-2-ynylamino)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C7H6N2O2S/c1-2-3-8-7-9-5(4-12-7)6(10)11/h1,4H,3H2,(H,8,9)(H,10,11)
• InChI Key: QGTHXLQDYVWAHR-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=NC(=CS1)C(=O)O

Description

2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid is a thiazole-based organic compound characterized by a propargylamino (-NH-CH₂-C≡CH) substituent at the 2-position and a carboxylic acid group at the 4-position of the thiazole ring. Thiazole derivatives are widely studied for their diverse biological activities, including antimicrobial, anticancer, and enzyme-inhibitory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid typically involves the reaction of a thiazole derivative with a prop-2-yn-1-ylamine. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of catalysts to enhance reaction rates and selectivity is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The prop-2-yn-1-yl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The thiazole ring can participate in electrophilic or nucleophilic substitution reactions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions often require the use of halogenating agents or nucleophiles .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the prop-2-yn-1-yl group can yield aldehydes or carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can act as a photosensitizer, generating reactive oxygen species (ROS) through energy transfer and single electron transfer pathways. These ROS can then interact with cellular components, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazole-4-carboxylic acid derivatives exhibit varied biological and physicochemical properties depending on their substituents. Below is a systematic comparison with structurally related compounds:

Structural Analogues with Alkyne Substituents

• 2-[(Prop-2-yn-1-yloxy)amino]-1,3-thiazole-4-carboxylic acid: Differs by an oxygen atom in the substituent (-O-CH₂-C≡CH). It has a molecular weight of 198.20 (C₇H₆N₂O₃S) and CAS RN 1871104-21-0. The oxygen may reduce basicity compared to the amino group in the target compound .
• 2-[(Pent-1-yn-3-yl)amino]-1,3-thiazole-4-carboxylic acid: Features a longer alkyne chain (C₉H₁₀N₂O₂S, MW 210.25, CAS 1871247-00-5). Increased hydrophobicity could influence membrane permeability .

Aryl-Substituted Thiazole-4-carboxylic Acids

Aromatic substituents enhance π-π interactions and receptor binding:

• 2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid (C₁₁H₉NO₂S, MW ~235.26): Identified as an AgrA inhibitor via docking studies, suggesting anti-quorum sensing activity in Gram-positive bacteria .
• 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic acid (C₁₀H₆ClNO₂S, MW 239.67, CAS 845885-82-7): The electron-withdrawing chlorine atom may improve binding affinity to AgrA .
• 2-[4-(Propan-2-yl)phenyl]-1,3-thiazole-4-carboxylic acid (C₁₃H₁₃NO₂S, MW 247.32, CAS 115311-26-7): The bulky isopropyl group could enhance steric effects in protein interactions .

Amino Acid-like Derivatives

These compounds mimic natural amino acids, enabling bioactivity modulation:

• Ala-Tzl-Ca (2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid): Structural mimic of alanine, reported in cyanobacterial metabolites with antiplasmodial properties .
• 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid (C₆H₈N₂O₂S, MW 172.20, CAS 100114-41-8): The propanoic acid chain may facilitate integration into metabolic pathways .

Heterocyclic Amino-substituted Derivatives

Pharmacological Agents

Data Table of Key Compounds

Compound Name	Substituent	Molecular Formula	Molecular Weight	CAS RN	Key Properties/Activities	References
2-[(Prop-2-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid	Prop-2-yn-1-ylamino	Not specified	Not specified	Not provided	Target compound; structural focus
2-[(Prop-2-yn-1-yloxy)amino]-1,3-thiazole-4-carboxylic acid	Prop-2-yn-1-yloxyamino	C₇H₆N₂O₃S	198.20	1871104-21-0	Structural analog with oxygen substituent
2-(4-Methylphenyl)-1,3-thiazole-4-carboxylic acid	4-Methylphenyl	C₁₁H₉NO₂S	235.26	Not provided	AgrA inhibitor (docking studies)
2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic acid	3-Chlorophenyl	C₁₀H₆ClNO₂S	239.67	845885-82-7	Potential AgrA inhibitor
2-[4-(Propan-2-yl)phenyl]-1,3-thiazole-4-carboxylic acid	4-Isopropylphenyl	C₁₃H₁₃NO₂S	247.32	115311-26-7	Enhanced steric effects
2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazole-4-carboxylic acid	6-Methylpyridin-2-ylamino	C₁₀H₉N₃O₂S	243.26	1283108-52-0	Hydrogen-bonding capability
2-[(Pent-1-yn-3-yl)amino]-1,3-thiazole-4-carboxylic acid	Pent-1-yn-3-ylamino	C₉H₁₀N₂O₂S	210.25	1871247-00-5	Increased hydrophobicity
Ala-Tzl-Ca	1-Aminoethyl	C₆H₈N₂O₂S	~172.20	Not provided	Antiplasmodial activity

Research Findings

• AgrA Inhibition : Docking studies (AutoDock Vina) identified 2-(4-methylphenyl)- and 2-(3-chlorophenyl)-1,3-thiazole-4-carboxylic acids as potent AgrA inhibitors, suggesting utility in combating bacterial virulence .
• Antiplasmodial Activity: Cyanobacterial metabolites like Ala-Tzl-Ca exhibit antiplasmodial properties, likely due to structural mimicry of amino acids .
• Synthetic Approaches : Compounds such as 2-azido derivatives (e.g., 20a/b in ) were synthesized via multicomponent reactions, with structures confirmed by NMR and HRMS .
• Therapeutic Potential: EP2/EP3 agonists derived from thiazole-4-carboxylic acids (e.g., ) show promise in treating inflammatory disorders .